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An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of 3,4-Methylenedioxycinnamic
acid, a pivotal intermediate in organic synthesis with significant applications in the
pharmaceutical and cosmetic industries.[1][2] The guide details its core physicochemical
properties, including its precise molecular weight, chemical structure, and solubility
characteristics. A validated, step-by-step protocol for its laboratory synthesis via the Perkin
reaction is presented, emphasizing the causal factors behind experimental choices.
Furthermore, the guide outlines standard analytical techniques for structural verification and
purity assessment. Finally, it explores the compound's role as a versatile precursor and its
documented biological activities, such as anti-inflammatory and antioxidant properties, which
are of high interest in drug development.[1][3]

Section 1: Core Physicochemical Properties

3,4-Methylenedioxycinnamic acid, also known by synonyms such as 3-(1,3-Benzodioxol-5-
yhacrylic acid and Piperonylacrylic acid, is a cinnamic acid derivative that serves as a valuable
building block in organic chemistry.[1] Its foundational properties are critical for its application in
further synthetic endeavors.
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The molecular weight of 3,4-Methylenedioxycinnamic acid has been determined to be
192.17 g/mol .[1][4][5] This value is derived from its chemical formula, C10HsOa4.[1][3][4][5][6]
The compound typically appears as a white to light yellow crystalline powder.[1]

Key Data Summary

Property Value Source(s)
Molecular Weight 192.17 g/mol [11[4117]
Exact Mass 192.04225873 Da [8]
Chemical Formula C10HsOa [L1[31[41161[ 7]
CAS Number 2373-80-0 (11131161171
(E)-3-(1,3-benzodioxol-5-
IUPAC Name ) ) [8]
yl)prop-2-enoic acid
Melting Point 242-244 °C (decomposes) [1]09]
White to light yellow crystalline
Appearance [1109]
powder
Generally soluble in organic
Solubility solvents; limited solubility in [3]
water.
Store at room temperature,
Storage [113]14]

protected from light and heat.

Chemical Structure

The structure features a cinnamic acid backbone fused with a methylenedioxy group, which

enhances its reactivity and imparts specific biological properties.[1][3]

Caption: General workflow for the synthesis and purification.

Detailed Experimental Protocol

Materials:
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Piperonal (3,4-Methylenedioxybenzaldehyde)
Acetic Anhydride

Anhydrous Potassium Acetate

Hydrochloric Acid (HCI)

Ethanol (for recrystallization)

Procedure:

Setup: A mixture of piperonal, acetic anhydride, and freshly fused potassium acetate is
placed in a round-bottom flask fitted with a reflux condenser.

o Causality: Acetic anhydride serves as the source of the enolate. Potassium acetate is a
crucial weak base that deprotonates the anhydride, initiating the condensation with the
aldehyde.

Reaction: The mixture is heated in an oil bath to approximately 180°C for 5-8 hours.

o Causality: The high temperature is necessary to overcome the activation energy for the
condensation and subsequent dehydration steps of the Perkin reaction.

Hydrolysis: After cooling, the reaction mixture is poured into water and boiled with an excess
of sodium carbonate solution to hydrolyze the unreacted anhydride and the intermediate
mixed anhydride. The solution is then filtered.

Precipitation: The hot filtrate is acidified with concentrated hydrochloric acid. 3,4-
Methylenedioxycinnamic acid precipitates out upon cooling.

o Causality: Acidification protonates the carboxylate salt, rendering the acid insoluble in the
agueous medium.

Purification: The crude product is collected by filtration, washed with cold water, and purified
by recrystallization from ethanol or glacial acetic acid to yield a white to off-white crystalline
solid. [9][10] * Causality: Recrystallization is a self-validating purification technique. The
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desired compound is dissolved in a hot solvent and allowed to cool slowly. As the solubility

decreases, the compound crystallizes out, leaving impurities behind in the solvent.

Section 3: Analytical Characterization

To ensure the identity and purity of the synthesized compound, a suite of analytical techniques

iIs employed. The data obtained should be consistent with established reference spectra.

Technique

Expected Observations

1H NMR

Signals corresponding to aromatic protons,
vinylic protons of the acrylic acid moiety, and the
characteristic singlet for the methylenedioxy (-O-
CH2-0O-) protons.

13C NMR

Resonances for the carboxyl carbon, aromatic
carbons, vinylic carbons, and the

methylenedioxy carbon.

IR Spectroscopy

Characteristic absorption bands for O-H
stretching (carboxylic acid), C=0 stretching
(carbonyl), C=C stretching (alkene and
aromatic), and C-O stretching. [11][12]

Mass Spectrometry

A molecular ion peak (M+) corresponding to the
molecular weight (192.17). [8][11]Common

fragmentation patterns should also be observed.

Purity (HPLC)

A single major peak indicating =98% purity is

typical for commercial-grade material. [1]

Section 4: Applications in Research and Drug

Development

3,4-Methylenedioxycinnamic acid is more than a synthetic intermediate; its structure is

associated with various biological activities, making it a compound of interest for drug

discovery. [1]
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Role as a Chemical Intermediate

The compound's structure, featuring a reactive acrylic acid group and an aromatic ring, makes
it a versatile precursor for more complex molecules. [2][3]lt is a key starting material in the
synthesis of pharmaceuticals, fragrances, and other fine chemicals. [1][2]For example, the
double bond can be hydrogenated to produce 3-(3,4-methylenedioxyphenyl)propionic acid. [13]

Caption: Role as a versatile chemical precursor.

Biological and Pharmacological Significance

Cinnamic acid and its derivatives are a well-studied class of compounds with a broad spectrum
of biological activities. [14][15]

o Anti-inflammatory and Antioxidant Properties: 3,4-Methylenedioxycinnamic acid has been
investigated for its potential anti-inflammatory and antioxidant effects, which are valuable
properties in the development of treatments for a range of diseases. [1][3]* Enzyme
Inhibition: It is known to be an inhibitor of the phenylpropanoid enzyme 4-hydroxycinnamoyl-
CoA ligase, which is involved in plant secondary metabolism. [7][9]This activity can be
leveraged in agrochemical research.

o Cosmetic and Skincare Applications: Due to its antioxidant properties and ability to act as a
UV filter, the compound is utilized in skincare and cosmetic formulations to protect against
oxidative stress and damage from UV radiation. [1]* Drug Discovery Scaffold: The cinnamic
acid scaffold is present in many biologically active molecules. [15]Modifications to the 3,4-
methylenedioxycinnamic acid structure are an active area of research for creating novel
therapeutic agents with enhanced efficacy against cancer, microbial infections, and other
conditions. [1][14][15]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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